Cas no 2171715-63-0 (4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171715-63-0
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 5875708
• PubChem ID: 165556323
• Update Time: 2025-10-24

4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• EN300-1554132
• 4-(3-ethynylazepan-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171715-63-0

• Inchi： 1S/C27H28N2O5/c1-2-18-9-7-8-14-29(16-18)26(32)24(15-25(30)31)28-27(33)34-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h1,3-6,10-13,18,23-24H,7-9,14-17H2,(H,28,33)(H,30,31)
• InChI Key： MORIDPNEZYXROL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N1CCCCC(C#C)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Comprehensive Analysis of 4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171715-63-0)

The compound 4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171715-63-0) is a sophisticated organic molecule with significant potential in pharmaceutical research and peptide synthesis. Its unique structure combines an azepane ring, an ethynyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its role in peptide coupling and protein engineering, aligning with the growing demand for targeted therapies and biologics.

One of the most notable features of CAS No. 2171715-63-0 is its Fmoc-protected amino acid moiety, which is critical for solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in peptide chemistry due to its stability under basic conditions and ease of removal, making it a preferred choice for researchers developing therapeutic peptides and antibody-drug conjugates (ADCs). This compound’s ethynylazepane segment also offers opportunities for click chemistry applications, a trending topic in bioconjugation and drug delivery systems.

In the context of current scientific trends, 4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid aligns with the surge in interest around precision medicine and personalized therapeutics. Its structural complexity allows for tailored modifications, enabling researchers to explore novel drug candidates with enhanced bioavailability and specificity. Additionally, the compound’s potential in proteomics and chemical biology has sparked discussions in academic forums, particularly regarding its utility in post-translational modification studies and enzyme inhibition.

From a synthetic chemistry perspective, the oxobutanoic acid backbone of this compound provides a reactive handle for further functionalization, making it a valuable building block in medicinal chemistry. The integration of an ethynyl group further expands its applicability in bioorthogonal chemistry, a field gaining traction for its role in live-cell imaging and diagnostic probes. As the pharmaceutical industry shifts toward small-molecule drugs with improved targeting capabilities, compounds like CAS No. 2171715-63-0 are poised to play a pivotal role in next-generation therapeutics.

Another area where this compound excels is in high-throughput screening (HTS) platforms. Its modular design allows for rapid diversification, catering to the needs of combinatorial chemistry and fragment-based drug discovery. With the rise of AI-driven drug design and computational modeling, researchers are leveraging such compounds to accelerate the identification of lead molecules with optimal pharmacokinetic properties. This synergy between synthetic chemistry and digital innovation underscores the compound’s relevance in modern drug development pipelines.

In summary, 4-(3-ethynylazepan-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171715-63-0) represents a cutting-edge tool for advancing biopharmaceutical research. Its multifaceted applications—from peptide synthesis to bioorthogonal labeling—highlight its importance in addressing contemporary challenges in drug discovery and molecular biology. As scientific inquiry continues to evolve, this compound is expected to remain at the forefront of innovation, driving progress in therapeutic development and chemical biology.